Cas no 41295-57-2 (4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one)
41295-57-2 structure
Product Name:4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
CAS No:41295-57-2
MF:C12H11ClO2
MW:222.667542695999
CID:335057
PubChem ID:907361
Update Time:2025-09-18
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,4-(chloromethyl)-7,8-dimethyl-
- 4-(Chloromethyl)-7,8-dimethyl-2H-chromen-2-one
- 4-(chloromethyl)-7,8-dimethylchromen-2-one
- 4-CHLOROMETHYL-7,8-DIMETHYL-CHROMEN-2-ONE
- 4-chloromethyl-7,8-dimethyl-2H-1-benzopyran-2-one
- AC1LIN32
- AC1Q2N2Y
- AC1Q3TYV
- CTK4I4649
- DTXSID70358646
- VS-09622
- BDBM50139133
- Z56911919
- SR-01000042865
- AKOS000267861
- EN300-05772
- CHEMBL3759178
- 41295-57-2
- 4-chloromethyl-7,8-dimethylchromen-2-on
- SR-01000042865-1
- F3055-0053
- 4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
-
- MDL： MFCD03848129
- Inchi： 1S/C12H11ClO2/c1-7-3-4-10-9(6-13)5-11(14)15-12(10)8(7)2/h3-5H,6H2,1-2H3
- InChI Key： IVPYSAYHCFQONM-UHFFFAOYSA-N
- SMILES： ClCC1=CC(=O)OC2C(C)=C(C)C=CC=21
Computed Properties
- Exact Mass: 222.04483
- Monoisotopic Mass: 222.044757
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.6
Experimental Properties
- Density: 1.236
- Boiling Point: 364.5°Cat760mmHg
- Flash Point: 192.4°C
- Refractive Index: 1.568
- PSA: 26.3
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C650473-50mg |
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one |
41295-57-2 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C650473-100mg |
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one |
41295-57-2 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C650473-500mg |
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one |
41295-57-2 | 500mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM286288-250mg |
4-(Chloromethyl)-7,8-dimethyl-2H-chromen-2-one |
41295-57-2 | 97% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM286288-500mg |
4-(Chloromethyl)-7,8-dimethyl-2H-chromen-2-one |
41295-57-2 | 97% | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM286288-1g |
4-(Chloromethyl)-7,8-dimethyl-2H-chromen-2-one |
41295-57-2 | 97% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-05772-0.05g |
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one |
41295-57-2 | 95.0% | 0.05g |
$37.0 | 2025-03-21 | |
| Enamine | EN300-05772-0.1g |
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one |
41295-57-2 | 95.0% | 0.1g |
$56.0 | 2025-03-21 | |
| Enamine | EN300-05772-0.25g |
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one |
41295-57-2 | 95.0% | 0.25g |
$79.0 | 2025-03-21 | |
| Enamine | EN300-05772-0.5g |
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one |
41295-57-2 | 95.0% | 0.5g |
$125.0 | 2025-03-21 |
4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one Related Literature
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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